Cas no 2418648-37-8 (3-ethynyl-2,4-dimethyl-5-(piperazin-1-yl)methylaniline)

• Product Name: 3-ethynyl-2,4-dimethyl-5-(piperazin-1-yl)methylaniline
• CAS No: 2418648-37-8
• MF: C₁₅H₂₁N₃
• MW: 243.347343206406
• CID: 5675817
• PubChem ID: 165776482
• Update Time: 2025-06-13

3-ethynyl-2,4-dimethyl-5-(piperazin-1-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-2,4-dimethyl-5-[(piperazin-1-yl)methyl]aniline
• EN300-26630148
• 2418648-37-8
• 3-ethynyl-2,4-dimethyl-5-(piperazin-1-yl)methylaniline

• Inchi： 1S/C15H21N3/c1-4-14-11(2)13(9-15(16)12(14)3)10-18-7-5-17-6-8-18/h1,9,17H,5-8,10,16H2,2-3H3
• InChI Key： AISDOZUQGQKHDB-UHFFFAOYSA-N
• SMILES： N1(CC2C=C(C(C)=C(C#C)C=2C)N)CCNCC1

Computed Properties

• Exact Mass: 243.173547683g/mol
• Monoisotopic Mass: 243.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.3Ų

Additional information on 3-ethynyl-2,4-dimethyl-5-(piperazin-1-yl)methylaniline

Introduction to 3-ethynyl-2,4-dimethyl-5-(piperazin-1-yl)methylaniline (CAS No. 2418648-37-8)

3-ethynyl-2,4-dimethyl-5-(piperazin-1-yl)methylaniline, with the CAS number 2418648-37-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted anilines and is characterized by its unique structural features, including an ethynyl group, methyl substituents, and a piperazine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 3-ethynyl-2,4-dimethyl-5-(piperazin-1-yl)methylaniline involves several steps, typically starting from readily available starting materials such as anilines and alkynes. The ethynyl group can be introduced via a Sonogashira coupling reaction, while the piperazine moiety can be appended through a reductive amination or other coupling reactions. The detailed synthetic route has been reported in several recent studies, highlighting the efficiency and scalability of the process.

In terms of its chemical properties, 3-ethynyl-2,4-dimethyl-5-(piperazin-1-yl)methylaniline exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions has also been investigated, showing that it remains stable at room temperature and under standard laboratory conditions. However, it is sensitive to strong acids and bases, which can lead to degradation or rearrangement of the molecule.

The biological activities of 3-ethynyl-2,4-dimethyl-5-(piperazin-1-yl)methylaniline have been the subject of extensive research. One of the most promising areas of investigation is its potential as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in vitro. This activity is attributed to its ability to modulate signaling pathways involved in inflammation, particularly those involving nuclear factor-kappa B (NF-kB).

Beyond its anti-inflammatory properties, 3-ethynyl-2,4-dimethyl-5-(piperazin-1-yl)methylaniline has also been explored for its potential neuroprotective effects. Research has demonstrated that it can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, 3-ethynyl-2,4-dimethyl-5-(piperazin-1-yl)methylaniline has been studied for its use in chemical biology and drug discovery. The presence of the ethynyl group makes it amenable to click chemistry reactions, allowing for the facile attachment of various functional groups or labels. This property has been exploited in the development of bioconjugates for imaging and drug delivery applications.

The safety profile of 3-ethynyl-2,4-dimethyl-5-(piperazin-1-yl)methylaniline has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-ethynyl-2,4-dimethyl-5-(piperazin-1-yl)methylaniline (CAS No. 2418648-37-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.